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Compound of Interest

Compound Name: TRV-120027

Cat. No.: B1683682 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of TRV-120027,

a β-arrestin biased agonist of the angiotensin II type 1 receptor (AT1R), in cell culture

experiments.

Introduction

TRV-120027 is a synthetic peptide analogue of angiotensin II.[1] It functions as a biased

agonist at the angiotensin II type 1 receptor (AT1R), selectively engaging β-arrestin signaling

pathways while antagonizing G-protein mediated signaling.[2] This unique mechanism of action

makes it a valuable tool for investigating the distinct roles of β-arrestin in cellular physiology

and pathophysiology. In cell culture, TRV-120027 has been utilized to study its effects on

various cellular processes, including intracellular calcium mobilization, cytoskeletal

rearrangement, and apoptosis.

Chemical Properties and Storage
Proper handling and storage of TRV-120027 are critical for maintaining its stability and activity.
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Property Value Source

Synonyms TRV027 [2]

Molecular Weight ~926.09 g/mol (free base)

Appearance Lyophilized white powder

Solubility
DMSO (≥ 60 mg/mL), Water (≥

1 mg/mL)

Storage of Lyophilized Powder
Store at -20°C for long-term

storage.

Storage of Stock Solutions

Aliquot and store at -80°C for

up to 6 months or -20°C for up

to 1 month. Avoid repeated

freeze-thaw cycles.

[2]

Experimental Protocols
Preparation of TRV-120027 Stock Solutions
This protocol describes the reconstitution of lyophilized TRV-120027 to prepare a high-

concentration stock solution.

Materials:

TRV-120027 lyophilized powder

Sterile, anhydrous dimethyl sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Protocol:

Equilibration: Before opening, allow the vial of lyophilized TRV-120027 to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation.
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Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is collected at

the bottom.

Reconstitution: Under sterile conditions (e.g., in a laminar flow hood), carefully add the

calculated volume of anhydrous DMSO to the vial to achieve the desired stock concentration

(e.g., 10 mM).

Dissolution: Gently swirl the vial to dissolve the powder. If necessary, sonicate briefly in a

water bath to aid dissolution. Avoid vigorous vortexing, which can cause peptide degradation.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term

storage (up to 6 months) or -20°C for shorter-term storage (up to 1 month).[2]

Note on DMSO Concentration in Cell Culture: When preparing working solutions, ensure the

final concentration of DMSO in the cell culture medium is kept low (typically ≤ 0.1%) to avoid

cytotoxicity.

Preparation of Working Solutions for Cell Culture
This protocol details the dilution of the stock solution to the final working concentration in cell

culture medium.

Materials:

TRV-120027 stock solution (e.g., 10 mM in DMSO)

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Protocol:

Thaw Stock Solution: Thaw an aliquot of the TRV-120027 stock solution at room

temperature.
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Serial Dilution (if necessary): Perform serial dilutions of the stock solution in sterile cell

culture medium to achieve an intermediate concentration that can be easily added to the

final culture volume.

Final Dilution: Add the appropriate volume of the TRV-120027 solution (either stock or

intermediate dilution) to the pre-warmed cell culture medium in your experimental vessel

(e.g., multi-well plate, flask) to reach the desired final concentration. Gently mix by swirling

the plate or pipetting up and down.

Incubation: Incubate the cells for the desired period according to your experimental design.

Application in Cell-Based Assays
TRV-120027 has been successfully used in a variety of cell-based assays to probe its

biological activity.

Quantitative Data Summary
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Cell Line Assay
Concentrati
on Range

Incubation
Time

Outcome Source

HEK293
Immunopreci

pitation
100 nM Not Specified

Increased

association of

AT1R and

TRPC3 with

β-arrestin-1

[2]

HEK293

Intracellular

Calcium

Influx

100 nM Not Specified

Induced an

increase in

intracellular

calcium

[2]

Human

Podocytes

Intracellular

Calcium

Release

Dose-

response

(IC50 = 15

µM)

Acute

Promoted

rapid

elevation of

intracellular

Ca2+

Human

Podocytes

Apoptosis

(TUNEL

assay)

Not specified 3 hours

Increased

apoptotic

markers

Human

Podocytes

Apoptosis

(PARP-1

cleavage)

Not specified
40 minutes

and 3 hours

Promoted

PARP-1

cleavage

Experimental Workflow: Investigating TRV-120027
Effects on Podocyte Apoptosis
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Cell Culture and Treatment

Apoptosis Assay (TUNEL) Apoptosis Assay (Western Blot for PARP-1)

Seed Human Podocytes

Culture to desired confluency

Treat cells with TRV-120027 (e.g., for 3 hours)

Prepare TRV-120027 working solution

Fix and permeabilize cells Lyse cells and collect protein

Incubate with TUNEL reaction mixture

Counterstain nuclei (e.g., with Hoechst)

Image and quantify apoptotic cells

Perform SDS-PAGE and transfer

Probe with anti-PARP-1 antibody

Detect and quantify cleaved PARP-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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